Cas no 81705-04-6 (2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro-)
81705-04-6 structure
Product Name:2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro-
CAS No:81705-04-6
MF:C14H17ClN2O2S
MW:312.814981222153
CID:726888
Update Time:2024-02-04
2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro- Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro-
- N-(4-aminobutyl)-5-chloro-2-naphthalenesulfonamide
- 2-Naphthalenesulfonamide, N-(4-aminobutyl)-5-chloro-
- N-(4-aminobutyl)-5-chloronaphthalene-2-sulfonamide
- Ethyl 4-phenyl-2-(2-(piperidin-1-yl)acetamido)thiophene-3-carboxylate
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- Inchi: 1S/C14H17ClN2O2S/c15-14-5-3-4-11-10-12(6-7-13(11)14)20(18,19)17-9-2-1-8-16/h3-7,10,17H,1-2,8-9,16H2
- InChI Key: JJQKICOADUKSNS-UHFFFAOYSA-N
- SMILES: C1=C2C(C(Cl)=CC=C2)=CC=C1S(NCCCCN)(=O)=O
Computed Properties
- Exact Mass: 312.069926
- Monoisotopic Mass: 312.069926
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6
Experimental Properties
- Density: 1.307
- Boiling Point: 501.5°C at 760 mmHg
- Flash Point: 257.1°C
- Refractive Index: 1.617
- pka: 11.14±0.50(Predicted)
2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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